Cas no 1396794-34-5 (2-(4,6-dimethylpyrimidin-2-yl)amino-N-4-(trifluoromethyl)phenyl-1,3-thiazole-4-carboxamide)

• Product Name: 2-(4,6-dimethylpyrimidin-2-yl)amino-N-4-(trifluoromethyl)phenyl-1,3-thiazole-4-carboxamide
• CAS No: 1396794-34-5
• MF: C₁₇H₁₄F₃N₅OS
• MW: 393.38617181778
• CID: 6061943
• PubChem ID: 71783835
• Update Time: 2025-10-28

2-(4,6-dimethylpyrimidin-2-yl)amino-N-4-(trifluoromethyl)phenyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4,6-dimethylpyrimidin-2-yl)amino-N-4-(trifluoromethyl)phenyl-1,3-thiazole-4-carboxamide
• 2-[(4,6-dimethylpyrimidin-2-yl)amino]-N-[4-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxamide
• F6039-0338
• 2-((4,6-dimethylpyrimidin-2-yl)amino)-N-(4-(trifluoromethyl)phenyl)thiazole-4-carboxamide
• VU0530314-1
• 1396794-34-5
• AKOS024530062

• Inchi： 1S/C17H14F3N5OS/c1-9-7-10(2)22-15(21-9)25-16-24-13(8-27-16)14(26)23-12-5-3-11(4-6-12)17(18,19)20/h3-8H,1-2H3,(H,23,26)(H,21,22,24,25)
• InChI Key： KSEYWKHUPJPUJH-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2C=CC(C(F)(F)F)=CC=2)=O)N=C1NC1N=C(C)C=C(C)N=1

Computed Properties

• Exact Mass: 393.08711575g/mol
• Monoisotopic Mass: 393.08711575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-(4,6-dimethylpyrimidin-2-yl)amino-N-4-(trifluoromethyl)phenyl-1,3-thiazole-4-carboxamide

Research Brief on 2-(4,6-dimethylpyrimidin-2-yl)amino-N-4-(trifluoromethyl)phenyl-1,3-thiazole-4-carboxamide (CAS: 1396794-34-5)

The compound 2-(4,6-dimethylpyrimidin-2-yl)amino-N-4-(trifluoromethyl)phenyl-1,3-thiazole-4-carboxamide (CAS: 1396794-34-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole-carboxamide scaffold and trifluoromethylphenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

Recent investigations into the biological activity of this compound have revealed its potent inhibitory effects on specific kinase targets, which are implicated in a range of pathological conditions, including cancer and inflammatory diseases. The presence of the trifluoromethyl group enhances its binding affinity and metabolic stability, making it a valuable candidate for further optimization. Structural-activity relationship (SAR) studies have been conducted to explore modifications that could improve its efficacy and selectivity.

In vitro and in vivo studies have demonstrated that 2-(4,6-dimethylpyrimidin-2-yl)amino-N-4-(trifluoromethyl)phenyl-1,3-thiazole-4-carboxamide exhibits favorable pharmacokinetic profiles, including good oral bioavailability and moderate plasma half-life. These properties are critical for its development as a therapeutic agent. Additionally, toxicity assessments have indicated a manageable safety profile, supporting its progression to preclinical trials.

One of the most notable findings is the compound's ability to modulate key signaling pathways involved in cell proliferation and apoptosis. For instance, it has been shown to inhibit the activity of certain tyrosine kinases, which are often dysregulated in cancers. This inhibition leads to reduced tumor growth in animal models, highlighting its potential as an anticancer agent. Further research is ongoing to elucidate its full spectrum of biological activities and to identify potential combination therapies.

The synthesis of 2-(4,6-dimethylpyrimidin-2-yl)amino-N-4-(trifluoromethyl)phenyl-1,3-thiazole-4-carboxamide has also been optimized to achieve higher yields and purity, which is essential for large-scale production. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, facilitating its availability for further research and development.

In conclusion, 2-(4,6-dimethylpyrimidin-2-yl)amino-N-4-(trifluoromethyl)phenyl-1,3-thiazole-4-carboxamide represents a promising candidate in the field of medicinal chemistry. Its unique structural features, combined with its potent biological activity and favorable pharmacokinetic properties, make it a compelling subject for ongoing and future research. Continued exploration of its therapeutic potential and optimization of its chemical properties are expected to yield significant advancements in drug discovery and development.